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Compound of Interest

Compound Name: Bis(2-ethylhexyl) succinate

Cat. No.: B1582382 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Bis(2-ethylhexyl) succinate, a diester of succinic acid and 2-ethylhexanol, is a versatile

organic compound with significant applications across various industrial and research sectors.

Primarily utilized as a plasticizer, it serves as a safer alternative to traditional phthalates in

polymers. Its properties also lend it to applications in drug delivery systems as a penetration

enhancer and solubilizing agent. This technical guide provides an in-depth overview of Bis(2-
ethylhexyl) succinate, including its chemical and physical properties, detailed synthesis

protocols, analytical methodologies, and a review of its biological significance, with a focus on

the signaling pathways of its succinate moiety.

Chemical and Physical Properties
Bis(2-ethylhexyl) succinate is a colorless to pale yellow, oily liquid. Its key properties are

summarized in the table below for easy reference.
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Property Value Reference(s)

CAS Number 2915-57-3 [1][2][3][4]

Molecular Formula C₂₀H₃₈O₄ [1][2][4]

Molecular Weight 342.51 g/mol [2]

IUPAC Name bis(2-ethylhexyl) butanedioate

Synonyms
Di(2-ethylhexyl) succinate,

Dioctyl succinate
[5]

Density 0.933 - 0.934 g/cm³ at 20°C [1][5]

Boiling Point 206-208 °C at 4 Torr

Flash Point 158 °C

Refractive Index 1.448 [5]

Purity (Typical) ≥95% - >98.0% (GC) [2][5][6]

Synthesis of Bis(2-ethylhexyl) succinate
The primary method for synthesizing Bis(2-ethylhexyl) succinate is through the direct

esterification of succinic acid with 2-ethylhexanol. This reaction is typically catalyzed by an acid

and driven to completion by the removal of water.

Experimental Protocol: Acid-Catalyzed Esterification
This protocol describes a general laboratory-scale synthesis of Bis(2-ethylhexyl) succinate.

Materials:

Succinic acid (1.0 molar equivalent)

2-Ethylhexanol (2.2 - 3.0 molar equivalents)

p-Toluenesulfonic acid (PTSA) (0.01 - 0.05 molar equivalents) or another suitable acid

catalyst
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Toluene (sufficient for azeotropic removal of water)

Sodium bicarbonate solution (5% w/v)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate

Equipment:

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus, reflux

condenser, and magnetic stirrer, combine succinic acid, a molar excess of 2-ethylhexanol, a

catalytic amount of p-toluenesulfonic acid, and toluene.[7]

Heating and Reflux: Heat the reaction mixture to reflux. The toluene-water azeotrope will

begin to collect in the Dean-Stark trap, effectively removing water from the reaction and

driving the equilibrium towards the formation of the diester.[4]

Monitoring the Reaction: Continue the reflux until the theoretical amount of water has been

collected in the Dean-Stark trap, indicating the completion of the reaction.

Workup:
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Allow the reaction mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with a 5% sodium

bicarbonate solution to neutralize the acid catalyst, followed by water, and finally with

brine.

Separate the organic layer.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate. Filter to remove the drying agent and then remove the toluene and excess 2-

ethylhexanol using a rotary evaporator.[7]

Purification (Optional): For higher purity, the crude product can be purified by vacuum

distillation.[7]

Synthesis Workflow
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Reactants & Catalyst

Reaction Process Workup & Purification

Succinic Acid

Mixing in Toluene2-Ethylhexanol

Acid Catalyst (e.g., PTSA)

Heating to Reflux with
Azeotropic Water Removal

(Dean-Stark Trap)
Cooling Washing

(NaHCO₃, H₂O, Brine)
Drying

(e.g., MgSO₄)
Solvent Removal

(Rotary Evaporator) Optional: Vacuum Distillation

Bis(2-ethylhexyl) succinate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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